Cas no 1261915-47-2 (4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid)

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring a dimethylaminocarbonyl substituent on the phenyl ring. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, which allows for further functionalization. The fluorine atom enhances metabolic stability and bioavailability, while the dimethylaminocarbonyl group contributes to solubility and potential binding interactions. Its well-defined synthesis route ensures high purity, making it suitable for use as an intermediate in the development of active compounds. The product is particularly valuable in medicinal chemistry for designing enzyme inhibitors or receptor modulators.
4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid structure
1261915-47-2 structure
Product Name:4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid
CAS No:1261915-47-2
MF:C16H14FNO3
MW:287.285667896271
MDL:MFCD18321978
CID:2763201
PubChem ID:53227808
Update Time:2025-11-02

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • MFCD18321978
    • 1261915-47-2
    • 4-[4-(N,N-DIMETHYLAMINOCARBONYL)PHENYL]-2-FLUOROBENZOIC ACID
    • 4'-(Dimethylcarbamoyl)-3-fluoro[1,1'-biphenyl]-4-carboxylic acid
    • DTXSID50691341
    • 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95%
    • 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid
    • MDL: MFCD18321978
    • Inchi: 1S/C16H14FNO3/c1-18(2)15(19)11-5-3-10(4-6-11)12-7-8-13(16(20)21)14(17)9-12/h3-9H,1-2H3,(H,20,21)
    • InChI Key: QJYYZALZSPLXGK-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=O)O)C=CC(=C1)C1C=CC(C(N(C)C)=O)=CC=1

Computed Properties

  • Exact Mass: 287.09577147Da
  • Monoisotopic Mass: 287.09577147Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 57.6Ų

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329253-5 g
4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95%; .
1261915-47-2 95%
5g
€1159.00 2023-04-26
abcr
AB329253-5g
4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95%; .
1261915-47-2 95%
5g
€1159.00 2025-03-19

Additional information on 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid (CAS No. 1261915-47-2): A Comprehensive Overview

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid (CAS No. 1261915-47-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel therapeutic agents and advanced materials. Its fluorobenzoic acid moiety and dimethylaminocarbonyl group contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

The compound's CAS number 1261915-47-2 is frequently searched by researchers and industry professionals seeking high-purity reagents for drug discovery and material science applications. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in this molecule, as it aligns with the growing demand for sustainable and efficient synthetic pathways. Its compatibility with cross-coupling reactions and catalysis makes it a versatile building block for complex molecular architectures.

One of the most notable applications of 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid lies in its potential as a pharmaceutical intermediate. Researchers are exploring its utility in the synthesis of small molecule inhibitors and biologically active compounds, particularly in the fields of oncology and neurology. The fluorine atom in its structure enhances metabolic stability and bioavailability, which are critical factors in drug design. This aligns with current industry focus on precision medicine and targeted therapies.

From a chemical perspective, the dimethylaminocarbonyl group in CAS 1261915-47-2 contributes to its solubility profile and reactivity patterns. This feature makes it particularly useful in medicinal chemistry applications where controlled release and specific targeting are required. The compound's stability under various pH conditions has also made it a subject of interest in formulation science, addressing common challenges in drug delivery systems.

The market for 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid has shown steady growth, driven by increasing R&D investments in the pharmaceutical sector. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and identity of this compound, ensuring it meets the stringent requirements of research and industrial applications. Quality control measures for CAS 1261915-47-2 are particularly rigorous due to its use in sensitive applications.

Environmental considerations surrounding the production and use of 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid have become increasingly important. The chemical industry's shift toward green synthesis methods has prompted investigations into more sustainable production routes for this compound. Researchers are exploring catalytic processes and biocatalysis as potential alternatives to traditional synthetic methods, addressing concerns about waste generation and energy consumption.

In the context of intellectual property, 1261915-47-2 has been referenced in numerous patents related to pharmaceutical compositions and synthetic methods. This highlights its importance in proprietary drug development and the competitive landscape of innovative medicines. The compound's structural features make it particularly valuable for creating patentable derivatives with improved pharmacological profiles.

Storage and handling of 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical storage practices should be followed to maintain its stability and purity. The compound typically appears as a white to off-white crystalline powder and should be protected from moisture and extreme temperatures to preserve its quality.

Future research directions for CAS 1261915-47-2 may focus on expanding its applications in material science and nanotechnology. Its molecular structure suggests potential utility in the development of advanced polymers and functional materials. Additionally, the growing field of computational chemistry is likely to provide new insights into the compound's reactivity and interaction patterns, facilitating more efficient utilization in various chemical processes.

For researchers and procurement specialists seeking 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, it's essential to source the compound from reputable suppliers who can provide comprehensive analytical data and documentation. The global market offers various grades of this chemical, with prices varying based on purity levels and quantity requirements. Proper characterization using techniques like FTIR spectroscopy and elemental analysis is crucial to ensure the material meets specific research needs.

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